Cas no 226562-47-6 (Olean-12-ene-23,28-dioicacid, 3-hydroxy-, (3a,4a)- (9CI))

• Product Name: Olean-12-ene-23,28-dioicacid, 3-hydroxy-, (3a,4a)- (9CI)
• CAS No: 226562-47-6
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• CID: 239030
• PubChem ID: 71307355
• Update Time: 2025-04-19

Olean-12-ene-23,28-dioicacid, 3-hydroxy-, (3a,4a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-23,28-dioicacid, 3-hydroxy-, (3a,4a)- (9CI)
• 3a-Hydroxyolean-12-en-23,28-dioicacid
• 3-HYDROXY-12-OLEANENE-23,28-DIOIC ACID
• [ "" ]
• (6AR,6BS,8AS,12AR,14AR,14BR)-3-HYDROXY-4,6A,6B,11,11,14B-HEXAMETHYL-1,2,3,4A,5,6,7,8,9,10,12,12A,14,14A-TETRADECAHYDROPICENE-4,8A-DICARBOXYLIC ACID
• Olean-12-ene-23,28-dioicacid,3-hydroxy-,(3a,4a)-(9ci)
• 3-Hydroxy-12-oleanene-23,28-dioicacid
• 226562-47-6

• Inchi： 1S/C30H46O5/c1-25(2)13-15-30(24(34)35)16-14-27(4)18(19(30)17-25)7-8-20-26(3)11-10-22(31)29(6,23(32)33)21(26)9-12-28(20,27)5/h7,19-22,31H,8-17H2,1-6H3,(H,32,33)(H,34,35)/t19-,20-,21?,22?,26-,27-,28-,29?,30+/m1/s1
• InChI Key： PAIBKVQNJKUVCE-QPHRCCSXSA-N
• SMILES： OC1CC[C@@]2(C)C(C1(C(=O)O)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 486.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 983
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 619.2±55.0 °C at 760 mmHg
• Flash Point: 342.3±28.0 °C
• PSA: 52.54
• LogP: 6.29830
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

Olean-12-ene-23,28-dioicacid, 3-hydroxy-, (3a,4a)- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD235824)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines